Cas no 1228106-16-8 (Tert-butyl 4-(piperidine-1-sulfonyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(piperidine-1-sulfonyl)piperazine-1-carboxylate
• CAS No: 1228106-16-8
• MF: C₁₄H₂₇N₃O₄S
• MW: 333.446882486343
• CID: 5619861
• PubChem ID: 127505182
• Update Time: 2023-09-08

Tert-butyl 4-(piperidine-1-sulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(piperidine-1-sulfonyl)piperazine-1-carboxylate
• 1228106-16-8
• EN300-28296074
• 1-Piperazinecarboxylic acid, 4-(1-piperidinylsulfonyl)-, 1,1-dimethylethyl ester
• Tert-butyl 4-(piperidine-1-sulfonyl)piperazine-1-carboxylate

• Inchi： 1S/C14H27N3O4S/c1-14(2,3)21-13(18)15-9-11-17(12-10-15)22(19,20)16-7-5-4-6-8-16/h4-12H2,1-3H3
• InChI Key： ZICZNJXXFJZGNL-UHFFFAOYSA-N
• SMILES： S(N1CCN(C(=O)OC(C)(C)C)CC1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 333.17222752g/mol
• Monoisotopic Mass: 333.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 458.4±34.0 °C(Predicted)
• pka: -0.36±0.70(Predicted)